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Compound of Interest

Compound Name: Diethyl succinate-2,2,3,3-d4

Cat. No.: B1601677

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl succinate-2,2,3,3-d4 is a deuterated form of diethyl succinate, a valuable tool in
various scientific fields, including metabolic research, pharmacokinetic studies, and as an
internal standard in mass spectrometry-based quantification. The strategic replacement of four
hydrogen atoms with deuterium at the 2 and 3 positions of the succinate backbone provides a
distinct mass shift, enabling its differentiation from the endogenous, non-labeled counterpart.
The utility and reliability of this isotopically labeled compound are fundamentally dependent on
its isotopic purity. This technical guide provides an in-depth overview of the isotopic purity of
Diethyl succinate-2,2,3,3-d4, methods for its determination, and a proposed synthetic
pathway.

Data Presentation: Isotopic and Chemical Purity

The isotopic purity of a deuterated compound is a critical parameter, indicating the percentage
of molecules that contain the desired number of deuterium atoms. Commercially available
Diethyl succinate-2,2,3,3-d4 typically exhibits high isotopic enrichment.
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Parameter Value Source
Isotopic Purity 98 atom % D

Chemical Purity 299%

Molecular Formula CsH10D404

Molecular Weight 178.22 g/mol [1]

CAS Number 52089-62-0 [1]

Note: "Atom % D" refers to the percentage of deuterium at the labeled positions.

Proposed Synthesis Pathway

The synthesis of Diethyl succinate-2,2,3,3-d4 typically starts from a deuterated precursor,
such as Succinic acid-2,2,3,3-d4. This is followed by a standard esterification reaction.
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Proposed Synthesis of Diethyl succinate-2,2,3,3-d4
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HRMS Workflow for Isotopic Purity
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NMR Workflow for Isotopic Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1601677?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

